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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical
properties of Pyranthrone, a vat dye also known as Vat Orange 9.[1][2] While primarily utilized
in the textile industry for its dyeing capabilities, a thorough understanding of its molecular
characteristics is essential for any scientific investigation or potential application.

Core Molecular and Physical Data

Pyranthrone is a polycyclic aromatic hydrocarbon.[3] Its core quantitative data are
summarized in the table below, providing a clear reference for its fundamental properties.
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Property Value Reference
Molecular Formula C30H1402 [1112114115]
Molecular Weight 406.43 g/mol [11[2][5]
Exact Mass 406.0994 u [4]

CAS Number 128-70-1 [1][4]
Density Approximately 1.489 g/cm?3 [1]

Boiling Point 703.7 £ 30.0 °C (Predicted) [1][5]

Flash Point 250 °C [1][5]

Elemental Analysis

C: 88.66%, H: 3.47%, O:
7.87%

[4]

Chemical Identity and Structure

The following diagram illustrates the key identifiers and structural information for Pyranthrone.
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Pyranthrone (Vat Orange 9) - Chemical Identity

Pyranthrone
(8,16-Pyranthrenedione)

also known as

Key Properties 4 Synohyms R

CAS Number:
128-70-1 Vat Orange 9

C.I. 59700
Pyranthrenedione
- J/

Molecular Weight:
406.43 g/mol

Molecular Formula:

C30H1402

Click to download full resolution via product page
Pyranthrone Chemical Identity

Experimental Protocols

Due to Pyranthrone's primary application as a dye, the available literature does not contain
extensive experimental protocols related to drug development or signaling pathways. However,
a common chemical synthesis method is referenced:

Synthesis of Pyranthrene from Pyranthrone

Pyranthrene can be synthesized from Pyranthrone through a reduction reaction.[3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1679902?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679902?utm_src=pdf-body
https://www.benchchem.com/product/b1679902?utm_src=pdf-body
https://www.benchchem.com/product/b1679902?utm_src=pdf-body
https://www.benchchem.com/product/b1679902?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pyranthrene_(molecule)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Reactants:

o

Pyranthrone

Zinc dust

[¢]

[¢]

Acetic acid

[e]

Pyridine

e General Procedure: The protocol involves the reduction of Pyranthrone using zinc dust in a
solution of acetic acid and pyridine.[3] This process removes the two ketone groups,
resulting in the formation of Pyranthrene (CsoH1s).[3]

Further research into specialized chemical synthesis journals would be necessary to obtain
detailed, step-by-step experimental parameters for this and other related reactions.

Solubility and Handling

Understanding the solubility of Pyranthrone is critical for its application and handling in a
laboratory setting.

« Solubility Profile: It is slightly soluble in ethanol and soluble in tetrahydronaphthalene and
xylene.[1]

e Reaction in Acid/Base: In concentrated sulfuric acid, it appears dark blue, and upon dilution,
it forms a yellow-orange precipitate.[1] In an alkaline sodium hydrosulfite solution, it presents
as blue-red.[1]

» Storage: Pyranthrone should be stored sealed in a dry environment at room temperature.[1]

[2]

Safety and Handling Precautions

Standard laboratory safety protocols should be observed when handling Pyranthrone. It is
advised to avoid contact with skin and eyes and to prevent inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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